Cas no 105051-01-2 (2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-)

2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]- structure
105051-01-2 structure
Product Name:2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-
CAS No:105051-01-2
MF:C19H30O4
MW:322.439106464386
CID:1149575
PubChem ID:70451722
Update Time:2025-04-20

2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-
    • 105051-01-2
    • SCHEMBL10821993
    • 2-(3-(4-(Benzyloxy)butoxy)propoxy)tetrahydro-2H-pyran
    • DB-162989
    • Inchi: 1S/C19H30O4/c1-2-9-18(10-3-1)17-21-13-7-6-12-20-14-8-16-23-19-11-4-5-15-22-19/h1-3,9-10,19H,4-8,11-17H2
    • InChI Key: PYGDGXMFSVXNST-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCCCOCCCCOCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 322.2145
  • Monoisotopic Mass: 322.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd